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Compound of Interest

Compound Name: Nitenpyram-d3

Cat. No.: B15561043

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and toxicological profile of Nitenpyram-d3. Given that Nitenpyram-d3 is an

isotopically labeled version of Nitenpyram, its safety profile is extrapolated from the non-labeled

parent compound. This document synthesizes available data to ensure safe handling and

informed use in a research and development setting.

Nitenpyram-d3 Safety Data Summary
The safety information for Nitenpyram-d3 is primarily derived from the Safety Data Sheet

(SDS) of Nitenpyram. Nitenpyram is classified under the Globally Harmonized System (GHS)

with specific hazard statements.

Table 1: GHS Classification for Nitenpyram[1][2]
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Skin irritation Category 2 H315: Causes skin irritation

Eye irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity,

Single exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, acute hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and ensure the integrity of

Nitenpyram-d3.

General Handling:

Avoid direct contact with skin and eyes.[3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Wash hands and face thoroughly after handling.[2][3]

Do not eat, drink, or smoke when using this product.[2][3]

Use only outdoors or in a well-ventilated area.[2][3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]
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Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Cover all skin

areas.[3]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3]

Storage:

Keep container tightly closed.[3]

Store in a well-ventilated, secure area out of reach of children and domestic animals.[3]

Store locked up.

Do not store with food, beverages, or tobacco products.[3]

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[3][4]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[2][3]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.[2][3][5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][3]

[5]

Quantitative Toxicological Data
The following table summarizes the available acute toxicity data for Nitenpyram. It is important

to note that these values are for the non-deuterated form and should be used as a close

approximation for Nitenpyram-d3.

Table 2: Acute Toxicity of Nitenpyram
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Test Species Route Value Reference

LD50 Rat (male) Oral 1680 mg/kg [3][5][6][7]

LD50 Rat (female) Oral 1575 mg/kg [3][5][6][7]

LD50
Rat

(male/female)
Dermal >2000 mg/kg [5][7]

LC50 Rat Inhalation 5.8 mg/L (4 h) [8]

Skin Irritation Rabbit Dermal
Non-irritating to

slightly irritating
[3]

Eye Irritation Rabbit Ocular Slightly irritating [3]

Mechanism of Action: Neonicotinoid Insecticide
Nitenpyram is a neonicotinoid insecticide.[6] Its mode of action is as an agonist at the nicotinic

acetylcholine receptors (nAChRs) in the central nervous system of insects. This binding is

irreversible and leads to the blockage of neural signaling, resulting in paralysis and death of the

insect.[6] Nitenpyram is highly selective for insect nAChRs over vertebrate receptors.[6]

Insect Synapse Physiological Effect

Nitenpyram-d3 Nicotinic Acetylcholine
Receptor (nAChR)

Binds (Agonist) Postsynaptic Neuron

Continuous Stimulation
(Ion Channel Blockage) Paralysis Death

Click to download full resolution via product page

Nitenpyram's agonistic action on insect nAChRs.

Experimental Protocols for Safety Assessment
The following are summaries of standardized OECD guidelines for toxicological testing, which

are the basis for the data presented in this guide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Nitenpyram
https://www.echemi.com/products/temppid160705008914-nitenpyram.html
https://en.wikipedia.org/wiki/Nitenpyram
https://www.drugfuture.com/chemdata/nitenpyram.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nitenpyram
https://www.echemi.com/products/temppid160705008914-nitenpyram.html
https://en.wikipedia.org/wiki/Nitenpyram
https://www.drugfuture.com/chemdata/nitenpyram.html
https://www.echemi.com/products/temppid160705008914-nitenpyram.html
https://www.drugfuture.com/chemdata/nitenpyram.html
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1612.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nitenpyram
https://pubchem.ncbi.nlm.nih.gov/compound/Nitenpyram
https://en.wikipedia.org/wiki/Nitenpyram
https://en.wikipedia.org/wiki/Nitenpyram
https://en.wikipedia.org/wiki/Nitenpyram
https://www.benchchem.com/product/b15561043/docs?utm_src=pdf-body-img#navigating-the-safety-profile-of-nitenpyram-d3-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is used to determine the acute oral toxicity of a substance. It involves a stepwise

procedure with a small number of animals per step.

Start

Prepare Nitenpyram-d3
in appropriate vehicle

Acclimatize and fast
(e.g., female rats)

Administer single oral dose
to a group of 3 animals

Observe for 14 days
(mortality, clinical signs)

Endpoint determination based on
number of mortalities

Stop and classify

Sufficient data

Proceed to next step
(lower or higher dose)

More data needed

Click to download full resolution via product page
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Workflow for OECD Guideline 423 (Acute Oral Toxicity).

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This test evaluates the potential of a substance to cause irritation or corrosion to the skin.
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Start

Prepare test animal
(e.g., albino rabbit)

Apply 0.5g of Nitenpyram-d3
to a small patch of skin

Cover with gauze patch
for 4 hours

Remove patch and
clean the skin

Observe for up to 14 days

Score for erythema and edema
at 1, 24, 48, and 72 hours

Classify based on severity
and reversibility of skin reactions

End of Test

Click to download full resolution via product page

Workflow for OECD Guideline 404 (Acute Dermal Irritation).
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Acute Eye Irritation/Corrosion - OECD Guideline 405
This guideline is used to assess the potential of a substance to cause irritation or corrosion to

the eyes.

Start

Prepare test animal
(e.g., albino rabbit)

Instill 0.1g of Nitenpyram-d3
into the conjunctival sac of one eye

Observe for up to 21 days

Score for corneal opacity, iritis,
conjunctival redness, and chemosis

at 1, 24, 48, and 72 hours

Classify based on severity
and reversibility of eye lesions

End of Test

Click to download full resolution via product page

Workflow for OECD Guideline 405 (Acute Eye Irritation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15561043?utm_src=pdf-custom-synthesis#bc-rfq
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1612.htm
http://cdn.chemservice.com/product/msdsnew/External/English/N-12657%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nitenpyram
https://grokipedia.com/page/Nitenpyram
https://www.echemi.com/products/temppid160705008914-nitenpyram.html
https://en.wikipedia.org/wiki/Nitenpyram
https://www.drugfuture.com/chemdata/nitenpyram.html
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1612.htm
https://www.benchchem.com/product/b15561043/docs#navigating-the-safety-profile-of-nitenpyram-d3-an-in-depth-technical-guide
https://www.benchchem.com/product/b15561043/docs#navigating-the-safety-profile-of-nitenpyram-d3-an-in-depth-technical-guide
https://www.benchchem.com/product/b15561043/docs#navigating-the-safety-profile-of-nitenpyram-d3-an-in-depth-technical-guide
https://www.benchchem.com/product/b15561043/docs#navigating-the-safety-profile-of-nitenpyram-d3-an-in-depth-technical-guide
https://www.benchchem.com/product/b15561043?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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